Cas no 26251-64-9 (N-{(methylsulfanyl)methanethioylamino}cyclohexanimine)

• Product Name: N-{(methylsulfanyl)methanethioylamino}cyclohexanimine
• CAS No: 26251-64-9
• MF: C₈H₁₄N₂S₂
• MW: 202.340158939362
• CID: 279481
• PubChem ID: 2830668
• Update Time: 2025-07-15

N-{(methylsulfanyl)methanethioylamino}cyclohexanimine Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbodithioicacid, 2-cyclohexylidene-, methyl ester
• methyl N-(cyclohexylideneamino)carbamodithioate
• Methyl 2-cyclohexylidenehydrazinecarbodithioate
• N-{(methylsulfanyl)methanethioylamino}cyclohexanimine
• AB01327072-02
• NCGC00334573-01
• F0472-0048
• AKOS000808406
• ST50454775
• CCG-2240
• NSC-269210
• Z57213813
• DTXSID20385280
• 26251-64-9
• CHEMBL1987375
• N-{[(METHYLSULFANYL)METHANETHIOYL]AMINO}CYCLOHEXANIMINE
• Methyl 3-cyclohexylidenedithiocarbazate
• Hydrazinecarbodithioic acid, 2-cyclohexylidene-, methyl ester
• NSC269210

• Inchi： 1S/C8H14N2S2/c1-12-8(11)10-9-7-5-3-2-4-6-7/h2-6H2,1H3,(H,10,11)
• InChI Key： SXFQFCCHISQZPU-UHFFFAOYSA-N
• SMILES： S(C)C(N/N=C1/CCCCC/1)=S

Computed Properties

• Exact Mass: 202.06002
• Monoisotopic Mass: 202.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 308°Cat760mmHg
• Flash Point: 140.1°C
• Refractive Index: 1.621
• PSA: 24.39
• LogP: 2.93490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfenyl compounds Sulfenyl compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfenyl compounds

Additional information on N-{(methylsulfanyl)methanethioylamino}cyclohexanimine

Professional Introduction to N-{(methylsulfanyl)methanethioylamino}cyclohexanimine (CAS No. 26251-64-9)

N-{(methylsulfanyl)methanethioylamino}cyclohexanimine, a compound with the chemical formula C₉H₁₉NS₂, is a highly specialized molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 26251-64-9, belongs to a class of molecules that exhibit promising properties for various applications, particularly in medicinal chemistry and drug development.

The structural uniqueness of N-{(methylsulfanyl)methanethioylamino}cyclohexanimine lies in its dual functionalization, featuring both a cyclohexane ring and a sulfanyl group. This structural configuration imparts distinct chemical reactivity and biological potential, making it a valuable candidate for further investigation. The presence of the methylsulfanyl moiety and the amine group on the cyclohexane backbone suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.

In recent years, there has been a surge in research focused on developing novel scaffolds that can enhance drug efficacy and reduce side effects. N-{(methylsulfanyl)methanethioylamino}cyclohexanimine has emerged as a compound of interest due to its ability to serve as a versatile building block in the synthesis of more complex molecules. Its structural features allow for modifications at multiple positions, enabling chemists to tailor its properties for specific applications.

The pharmaceutical industry has been particularly intrigued by the potential of this compound as an intermediate in the synthesis of bioactive molecules. The cyclohexane ring is a common motif in many pharmacologically active compounds, known for its ability to provide steric and electronic properties that enhance binding affinity to biological targets. Additionally, the sulfanyl group can participate in hydrogen bonding and other non-covalent interactions, further enhancing its utility in drug design.

Recent studies have explored the use of N-{(methylsulfanyl)methanethioylamino}cyclohexanimine in the development of novel therapeutic agents. For instance, researchers have investigated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The compound's ability to undergo selective functionalization has allowed scientists to create derivatives with enhanced selectivity and potency.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of N-{(methylsulfanyl)methanethioylamino}cyclohexanimine. Advanced computational techniques have enabled researchers to predict how this compound might interact with biological targets, providing insights into its potential therapeutic applications. These studies have highlighted the importance of integrating experimental data with computational methods to accelerate drug discovery processes.

In addition to its pharmaceutical applications, N-{(methylsulfanyl)methanethioylamino}cyclohexanimine has shown promise in materials science. Its unique structural features make it a suitable candidate for developing new polymers and coatings with enhanced mechanical and chemical properties. The sulfanyl group, in particular, can contribute to improved adhesion and stability in material formulations.

The synthesis of N-{(methylsulfanyl)methanethioylamino}cyclohexanimine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as transition metal catalysis and flow chemistry have been particularly useful in achieving efficient synthesis.

The safety profile of N-{(methylsulfanyl)methanethioylamino}cyclohexanimine is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential effects on human health and the environment. These studies have provided valuable data on its metabolic pathways and potential side effects, which are essential for determining safe usage guidelines.

The regulatory landscape surrounding the use of N-{(methylsulfanyl)methanethioylamino}cyclohexanimine is also an important consideration. Compliance with international regulatory standards ensures that researchers and industry professionals can use this compound responsibly while minimizing risks associated with its handling and application.

Future research directions for N-{(methylsulfanyl)methanethioylamino}cyclohexanimine include exploring its potential in combination therapies and developing new synthetic routes that improve efficiency and sustainability. The growing interest in green chemistry principles suggests that future synthetic strategies will prioritize environmentally friendly methods without compromising on performance.

In conclusion, N-{(methylsulfanyl)methanethioylamino}cyclohexanimine (CAS No. 26251-64-9) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features make it a valuable tool for pharmaceutical research, materials science, and beyond. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in advancing scientific knowledge and innovation.